Cas no 6337-27-5 ( )

• Product Name: &nbsp
• CAS No: 6337-27-5
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 959993
• PubChem ID: 236033
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 4-Phenylcyclohex-4-ene-1,2-carboxylic anhydride
• 5-phenyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• AC1L5VPB
• AC1Q6H89
• AG-J-48899
• AR-1G9404
• CTK2F7587
• maleic anhydride adduct of 2-Phenyl-1,3-butadien
• Maleic-anhydride of 2-Phenyl-1,3-butadione
• NSC38050
• 6337-27-5
• DTXSID60284622
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-phenyl-
• NSC-38050
• JKYWPOLMZPJQML-UHFFFAOYSA-N
• SCHEMBL8532632
• 5-Phenyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
•  

• Inchi： 1S/C14H12O3/c15-13-11-7-6-10(8-12(11)14(16)17-13)9-4-2-1-3-5-9/h1-6,11-12H,7-8H2
• InChI Key： JKYWPOLMZPJQML-UHFFFAOYSA-N
• SMILES： O1C(C2CC=C(C3C=CC=CC=3)CC2C1=O)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 487.9°C at 760 mmHg
• Flash Point: 248.9°C
• Refractive Index: 1.598
• PSA: 66.03
• LogP: 2.17960